Cas no 946372-57-2 (4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide)

• Product Name: 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide
• CAS No: 946372-57-2
• MF: C₁₈H₂₂FN₅O₂
• MW: 359.397986888886
• CID: 6545956
• Update Time: 2025-11-01

4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide

• Inchi： 1S/C18H22FN5O2/c1-3-26-17-12-16(20-13(2)21-17)23-8-10-24(11-9-23)18(25)22-15-7-5-4-6-14(15)19/h4-7,12H,3,8-11H2,1-2H3,(H,22,25)
• InChI Key： KGJUMGYYDLINFD-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2F)=O)CCN(C2C=C(OCC)N=C(C)N=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide

Introduction to 4-(6-Ethoxy-2-Methylpyrimidin-4-yl)-N-(2-Fluorophenyl)piperazine-1-carboxamide (CAS No. 946372-57-2)

4-(6-Ethoxy-2-Methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide (CAS No. 946372-57-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antidepressant properties. In this article, we will delve into the chemical structure, pharmacological properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 4-(6-Ethoxy-2-methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide is characterized by a piperazine ring linked to a pyrimidine moiety and a fluorinated phenyl group. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug development. The synthesis of this compound typically involves multi-step reactions, including the formation of the piperazine ring, the introduction of the pyrimidine moiety, and the attachment of the fluorinated phenyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in preclinical and clinical studies.

Pharmacological Properties

4-(6-Ethoxy-2-methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide has been extensively studied for its pharmacological properties. One of its key features is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Specifically, it has been shown to exhibit potent serotonin reuptake inhibition (SRI) activity, which makes it a potential candidate for treating mood disorders such as depression and anxiety. Additionally, this compound has demonstrated affinity for dopamine receptors, suggesting its potential use in Parkinson's disease and other movement disorders.

In Vitro and In Vivo Studies

In vitro studies have revealed that 4-(6-Ethoxy-2-methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide exhibits high selectivity and potency in binding to serotonin transporters (SERT) and dopamine receptors (D1 and D2). These findings have been corroborated by in vivo studies in animal models, where the compound has shown significant antidepressant-like effects in behavioral tests such as the forced swim test and tail suspension test. Furthermore, it has demonstrated neuroprotective properties in models of neurodegenerative diseases, suggesting its potential as a multifaceted therapeutic agent.

Clinical Trials and Therapeutic Potential

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of 4-(6-Ethoxy-2-methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide. Early-phase clinical trials have shown that the compound is well-tolerated with a favorable safety profile. Ongoing Phase II trials are currently assessing its efficacy in treating major depressive disorder (MDD) and other psychiatric conditions. The unique combination of serotonin reuptake inhibition and dopamine receptor modulation makes this compound a promising candidate for addressing unmet medical needs in mental health.

Current Research Trends

The ongoing research on 4-(6-Ethoxy-2-methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are being made to explore its potential as a combination therapy with existing drugs to achieve synergistic effects. Recent studies have also investigated the use of this compound in treating chronic pain conditions, where it has shown promising results in preclinical models.

Conclusion

In conclusion, 4-(6-Ethoxy-2-methylpyrimidin-4-yl)-N-(2-fluorophenyl)piperazine-1-carboxamide (CAS No. 946372-57-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in the treatment of mood disorders, neurodegenerative diseases, and chronic pain conditions. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs in these areas.